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For researchers, scientists, and professionals in drug development, the selection of permanent
magnets for critical applications demands a thorough understanding of their performance under
various conditions. This guide provides an objective comparison of the demagnetization
resistance of Samarium Cobalt (SmCo) magnets against other common permanent magnets,
namely Neodymium (NdFeB), Aluminum-Nickel-Cobalt (Alnico), and Ferrite magnets. The
focus is on intrinsic coercivity and thermal stability, crucial parameters for ensuring reliable
performance in demanding environments.

Superior Demagnetization Resistance of Samarium
Cobalt Magnets

Samarium Cobalt (SmCo) magnets are a type of rare-earth magnet renowned for their
exceptional resistance to demagnetization, particularly at elevated temperatures.[1][2] This
robustness makes them indispensable in applications where consistent magnetic performance
is critical, such as in high-performance motors, sensors, and medical devices. SmCo magnets
are broadly categorized into two main series: Sm1Co5 and Sm2Col17. The Sm2Co017 series, in
particular, offers superior magnetic properties and higher thermal stability.[3][4]

Compared to Neodymium (NdFeB) magnets, which boast the highest magnetic strength at
room temperature, SmCo magnets exhibit significantly better performance as temperatures
rise.[5][6] While standard NdFeB magnets can experience irreversible demagnetization at
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temperatures above 80°C, specialized high-temperature grades are required to operate at up
to 230°C.[7][8][9] In contrast, SmCo magnets can operate effectively at temperatures up to
350°C, with some grades of Sm2Co017 even capable of withstanding up to 550°C.[3][4]

Alnico magnets also offer excellent high-temperature performance, with some grades capable
of operating up to 550°C.[10][11] However, their intrinsic coercivity is considerably lower than
that of SmCo magnets, making them more susceptible to demagnetization from external
magnetic fields.[12] Ferrite magnets, while being the most cost-effective, have the lowest
magnetic performance and a more limited operating temperature range, typically up to 250°C
or 300°C.[13][14]

Quantitative Comparison of Magnetic Properties

To facilitate a clear comparison, the following table summarizes the key magnetic properties
related to demagnetization resistance for various grades of SmCo, NdFeB, Alnico, and Ferrite
magnets. The intrinsic coercivity (Hci) is a direct measure of a material's resistance to
demagnetization. The maximum operating temperature indicates the upper limit for reliable
performance, and the temperature coefficient of intrinsic coercivity () quantifies how the
coercivity changes with temperature.
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o Maximum Temperature
Intrinsic . o
. Operating Coefficient of
Magnet Type Grade Coercivity L
. Temperature Coercivity (B)
(Hci) (kA/m)
(°C) (%I°C)
SmCo SmCol8 (1:5) 1194 - 1830 250 -0.30
SmCo026 (2:17) 1350 - 2000 300 - 350 -0.20
SmCo30 (2:17) 1114 - 1830 300 - 350 -0.20
NdFeB N42 > 955 80 -0.6 t0o -0.7
N42SH > 1590 150 -0.551t0 -0.6
N38EH > 2070 200 -0.45t0 -0.55
Alnico Alnico 5 48 - 54 525 +0.01 to -0.02
Alnico 8 116 - 124 550 +0.01 to -0.03
Ferrite C5 (Y30) 225 - 265 250 - 300 +0.27
C8 (Y30H-1) 305 - 345 250 - 300 +0.27

Experimental Protocols for Measuring
Demagnetization Resistance

The determination of a permanent magnet's resistance to demagnetization is performed by
measuring its magnetic properties using a hysteresigraph, also known as a permeameter. The
standard test methods for these measurements are outlined in ASTM A977/A977M and IEC
60404-5.[15][16][17][18][19][20]

Principle of Measurement

The fundamental principle involves subjecting a precisely dimensioned magnet sample to a
varying external magnetic field and measuring the resulting magnetic flux density (B) or
magnetic polarization (J) within the material. This process generates a hysteresis loop, from
which key parameters like intrinsic coercivity (Hci) can be determined.
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Apparatus

A typical hysteresigraph system consists of the following components:

Electromagnet: Capable of generating a sufficiently strong and uniform magnetic field to
saturate the test specimen and then drive it into the second quadrant of the hysteresis loop
(the demagnetization curve).

Sensing Coils: A set of coils placed around the specimen to measure the magnetic flux. A B-
coil measures the total magnetic flux density, while a J-coil, in conjunction with a surrounding
H-coil, measures the magnetic polarization.

Fluxmeter: An integrating voltmeter that measures the change in magnetic flux.
Hall Probe or H-coil: To measure the applied magnetic field strength (H).
Power Supply: To provide a controlled current to the electromagnet.

Data Acquisition System: To record and plot the relationship between B (or J) and H.

Step-by-Step Measurement Procedure (based on ASTM
A977/A977M and IEC 60404-5)

e Specimen Preparation: A test specimen of a defined geometry (typically a cylinder or prism)
is precisely machined from the magnet material to be tested. The dimensions are accurately
measured to calculate the cross-sectional area.

Calibration: The hysteresigraph system, including the fluxmeter and field-measuring devices,
is calibrated according to the manufacturer's specifications and relevant standards.

Specimen Insertion: The specimen is placed within the sensing coils, which are then
positioned in the uniform field region of the electromagnet's air gap.

Magnetic Saturation: A strong magnetic field is applied by the electromagnet to fully saturate
the specimen. The field strength required for saturation depends on the material being
tested.
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o Demagnetization Curve Measurement: The applied magnetic field is then reduced from the
saturation point, through zero, and into the negative (demagnetizing) direction. The
corresponding values of magnetic flux density (B) or magnetic polarization (J) and the
applied magnetic field (H) are continuously recorded.

o Determination of Intrinsic Coercivity (Hci): The intrinsic coercivity is the value of the
demagnetizing field (H) at which the magnetic polarization (J) of the material becomes zero.
This point is identified on the J-H demagnetization curve.

o Temperature-Dependent Measurements: To assess thermal stability, the entire measurement
process can be repeated at various controlled temperatures using a temperature-controlled
sample holder. This allows for the determination of the temperature coefficient of coercivity.

Experimental Workflow for Demagnetization Testing

The following diagram illustrates the logical flow of the experimental procedure for determining
the demagnetization resistance of a permanent magnet.
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Workflow for determining the demagnetization resistance of permanent magnets.
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Conclusion

The choice of a permanent magnet for high-performance applications hinges on a careful
evaluation of its demagnetization resistance, particularly under thermal stress. SmCo magnets,
with their high intrinsic coercivity and excellent thermal stability, offer a superior solution for
applications where reliability at elevated temperatures is paramount. While NdFeB magnets
provide higher magnetic strength at room temperature, their performance degrades significantly
with increasing temperature. Alnico magnets are suitable for very high-temperature
environments but are more susceptible to demagnetization from external fields. Ferrite
magnets, though cost-effective, offer the lowest magnetic performance and thermal stability.
For researchers and professionals requiring robust and stable magnetic performance in
challenging environments, SmCo magnets represent a highly reliable choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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